(1-(2-Aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl)methanol

• IUPAC Name: [1-(2-aminoethyl)-3-(trifluoromethyl)pyrrolidin-3-yl]methanol
• InChI: InChI=1S/C8H15F3N2O/c9-8(10,11)7(6-14)1-3-13(5-7)4-2-12/h14H,1-6,12H2
• InChI Key: PJZTXJCZFWGJOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1(CO)C(F)(F)F)CCN
• Molecular Formula: C8H15F3N2O
• Molecular Weight: 212.21 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can involve multiple steps, each with its own reactants, products, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used.

Chemical Reactions Analysis

This involves studying the reactions the compound can undergo. This can include reactions where the compound is a reactant, a product, or a catalyst.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, reactivity, and spectral properties.

Scientific Research Applications

Methanol in Atmospheric Chemistry

Methanol is identified as the second most abundant volatile organic compound in the troposphere, significantly impacting atmospheric chemistry. Its major sources are living plants, and it plays a crucial role in the global methanol budget, which influences atmospheric processes. The study by Wohlfahrt et al. (2015) compiles micrometeorological methanol flux data from various sites, offering insights into terrestrial ecosystem-scale methanol exchange and its implications for atmospheric chemistry (Wohlfahrt et al., 2015).

Methanol as a Chemical Marker for Transformer Insulation Degradation

Methanol serves as a chemical marker for assessing the condition of solid insulation in power transformers. Jalbert et al. (2019) review the use of methanol in transformer insulating oil, highlighting its potential for monitoring cellulosic insulation degradation. This study provides comprehensive insights into methanol's analytical determination methods and its stability under various conditions (Jalbert et al., 2019).

Methanol in Fuel Cell Technology

Methanol is explored for its potential as a liquid fuel in polyelectrolyte membrane (PEM) fuel cells, with a focus on understanding the oxidation pathways of methanol on platinum catalysts. Cohen et al. (2007) discuss the determination of activation energies for methanol oxidation in acidic and alkaline electrolytes, contributing to the development of more efficient catalysts for methanol fuel cells (Cohen et al., 2007).

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves understanding the risks associated with handling and disposing of the compound. It can include toxicity data, safety precautions, and first aid measures.

Future Directions

This involves predicting or proposing future research directions. This could be based on current research trends, gaps in knowledge, or new applications for the compound.